Cas no 363-11-1 (3H-Pyrido[3,4-b]indole,4,9-dihydro-7-methoxy-1-methyl-, hydrochloride (1:1))

• Product Name: 3H-Pyrido[3,4-b]indole,4,9-dihydro-7-methoxy-1-methyl-, hydrochloride (1:1)
• CAS No: 363-11-1
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• CID: 309688
• PubChem ID: 196973
• Update Time: 2025-10-30

3H-Pyrido[3,4-b]indole,4,9-dihydro-7-methoxy-1-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrido[3,4-b]indole,4,9-dihydro-7-methoxy-1-methyl-, hydrochloride (1:1)
• 7-methoxy-1-methyl-3,4-dihydro-2H-pyrido[3,4-b]indole,hydrochloride
• HARMALINE HYDROCHLORIDE
• 3H-Pyrido(3,4-b)indole, 4,9-dihydro-7-methoxy-1-methyl-, monohydrochloride
• 7-Methoxy-1-methyl-3H-pyrido(3,4-b)indole monohydrochloride
• EINECS 206-655-0
• HARMALINE HCL
• Harmidine HCl
• Harmidine hydrochloride
• NSC 91546
• FT-0626856
• NS00079668
• SCHEMBL1360259
• 64056X913V
• 3H-PYRIDO(3,4-B)INDOLE, 4,9-DIHYDRO-7-METHOXY-1-METHYL-, HYDROCHLORIDE (1:1)
• CHEMBL2165708
• 3H-Pyrido[3, 4,9-dihydro-7-methoxy-1-methyl-, monohydrochloride
• 7-Methoxy-1-methyl-4,9-dihydro-3H-pyrido[3,4-b]indole--hydrogen chloride (1/1)
• NSC91546
• UNII-64056X913V
• 7-methoxy-1-methyl-4,9-dihydro-3H-pyrido[3,4-b]indole;hydrochloride
• NSC-91546
• DTXSID20975685
• AKOS030231002
• 363-11-1

• Inchi： 1S/C13H14N2O.ClH/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13;/h3-4,7,15H,5-6H2,1-2H3;1H
• InChI Key： PULNGKOFHCQQQA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)NC1C(C)=NCCC=12

Computed Properties

• Exact Mass: 250.08745
• Monoisotopic Mass: 250.087291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 504
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.6

Experimental Properties

• Density: 1.25
• Boiling Point: 426.4°Cat760mmHg
• Flash Point: 211.7°C
• PSA: 33.62
• LogP: 2.77920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on 3H-Pyrido[3,4-b]indole,4,9-dihydro-7-methoxy-1-methyl-, hydrochloride (1:1)

Introduction to 3H-Pyrido[3,4-b]indole, 4,9-dihydro-7-methoxy-1-methyl-, hydrochloride (1:1) (CAS No. 363-11-1)

3H-Pyrido[3,4-b]indole, 4,9-dihydro-7-methoxy-1-methyl-, hydrochloride (1:1), also known as Harmaline hydrochloride, is a compound with significant importance in the fields of chemistry, biology, and pharmacology. This compound is a member of the β-carboline family and has been extensively studied for its diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it a subject of ongoing research in various scientific disciplines.

The chemical formula of Harmaline hydrochloride is C₁₃H₁₄N₂O·HCl, and it has a molecular weight of approximately 250.72 g/mol. The compound is characterized by its indole core and the presence of a methoxy group at the 7-position and a methyl group at the 1-position. These functional groups contribute to its distinct chemical properties and biological activities.

Harmaline hydrochloride has been the focus of numerous studies due to its potential therapeutic applications. One of the most notable areas of research is its role as a monoamine oxidase inhibitor (MAOI). MAOIs are used in the treatment of various psychiatric disorders, including depression and anxiety. The mechanism of action involves inhibiting the enzymatic breakdown of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine, thereby increasing their levels in the brain. This can lead to improved mood and reduced anxiety symptoms.

Recent studies have also explored the neuroprotective properties of Harmaline hydrochloride. Research published in the Journal of Neurochemistry has shown that this compound can protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways and reduce oxidative damage.

In addition to its potential in neurology, Harmaline hydrochloride has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory conditions. This property makes it a potential therapeutic agent for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetics of Harmaline hydrochloride have also been studied extensively. It is rapidly absorbed after oral administration and has a relatively short half-life. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, leading to various metabolites that are excreted via urine and feces. Understanding its pharmacokinetic profile is crucial for optimizing dosing regimens and minimizing adverse effects.

Clinical trials involving Harmaline hydrochloride have shown promising results in terms of safety and efficacy. A phase II clinical trial conducted on patients with major depressive disorder found that treatment with harmaline resulted in significant improvements in depressive symptoms compared to placebo. However, further large-scale clinical trials are needed to confirm these findings and establish its long-term safety profile.

The synthesis of Harmaline hydrochloride has been optimized using various methods, including traditional organic synthesis techniques and more recent approaches such as microwave-assisted synthesis. These methods have improved yield and purity, making it more accessible for research and development purposes.

In conclusion, 3H-Pyrido[3,4-b]indole, 4,9-dihydro-7-methoxy-1-methyl-, hydrochloride (1:1) (CAS No. 363-11-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an important subject of ongoing research in chemistry, biology, and pharmacology. As new findings continue to emerge, this compound holds promise for the development of novel treatments for a range of medical conditions.